Cas no 3988-77-0 (2-Cinnamoylthiophene)

• Product Name: 2-Cinnamoylthiophene
• CAS No: 3988-77-0
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• MDL: MFCD00059742
• CID: 309832
• PubChem ID: 5702653
• Update Time: 2025-04-19

2-Cinnamoylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-phenyl-1-(2-thienyl)-
• (E)-3-phenyl-1-thiophen-2-ylprop-2-en-1-one
• 2-CINNAMOYLTHIOPHENE
• 3-Phenyl-1-(thien-2-yl)prop-2-en-1-one
• 3-Phenyl-1-(2-Thienyl)-2-Propen-1-One
• Styryl 2-Thienyl Ketone
• NSC700247
• (E)-3-phenyl-1-(thiophen-2-yl)prop-2-en-1-one
• (2E)-3-phenyl-1-(thiophen-2-yl)prop-2-en-1-one
• MLS002703336
• Cinnamoylthiophene
• 2-[(E)-Cinnamoyl]thiophene
• NSC96359
• STK926115
• 3-Phenyl-1-thiophen-2-yl-propenone
• RSC004704
• 3-phenyl-1-(2-thienyl)prop-2-en-1-one
• 3-phenyl-1-(thiophen-2-yl)prop-2-en-1-one
• Z46041954
• T70879
• A824776
• NSC-700247
• 3988-77-0
• EN300-249037
• EN300-7415651
• (E)-3-phenyl-1-thiophen-2-yl-prop-2-en-1-one
• CHEMBL285241
• NSC-96359
• MFCD00059742
• AKOS000559970
• SCHEMBL861728
• NCGC00142636-01
• (E)-3-phenyl-1-(2-thienyl)prop-2-en-1-one
• SR-01000314656
• NSC 96359
• SR-01000314656-1
• 39078-33-6
• (E)-3-phenyl-1-thiophen-2-yl-2-propen-1-one
• CS-0197206
• 2-Cinnamoylthiophene

• MDL： MFCD00059742
• Inchi： 1S/C13H10OS/c14-12(13-7-4-10-15-13)9-8-11-5-2-1-3-6-11/h1-10H/b9-8+
• InChI Key： DDNPADUKGZMCHV-CMDGGOBGSA-N
• SMILES： S1C=CC=C1C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 214.04500
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3

Experimental Properties

• Melting Point: gt. 81.0 to 85.0 deg-C
• PSA: 45.31000
• LogP: 3.64420

2-Cinnamoylthiophene Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22